Cas no 2377533-92-9 (2-Formyl-4-methyl Sunitinib)

• Product Name: 2-Formyl-4-methyl Sunitinib
• CAS No: 2377533-92-9
• MF: C₂₂H₂₅FN₄O₃
• MW: 412.457308530808
• CID: 4761615
• Update Time: 2025-06-19

2-Formyl-4-methyl Sunitinib Chemical and Physical Properties

Names and Identifiers

• H6V8EA3XJX
• 1H-Pyrrole-3-carboxamide, N-(2-(diethylamino)ethyl)-5-((Z)-(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2-formyl-4-methyl-
• Unii-H6V8EA3xjx
• 2-Formyl-4-methyl Sunitinib

• Inchi： 1S/C22H25FN4O3/c1-4-27(5-2)9-8-24-22(30)20-13(3)18(25-19(20)12-28)11-16-15-10-14(23)6-7-17(15)26-21(16)29/h6-7,10-12,25H,4-5,8-9H2,1-3H3,(H,24,30)(H,26,29)/b16-11-
• InChI Key： LWNOOYMRBAYPQR-WJDWOHSUSA-N
• SMILES： FC1C=CC2=C(C=1)/C(/C(N2)=O)=C/C1=C(C)C(C(NCCN(CC)CC)=O)=C(C=O)N1

Computed Properties

• Exact Mass: 412.19106883 g/mol
• Monoisotopic Mass: 412.19106883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.3
• Molecular Weight: 412.5

Additional information on 2-Formyl-4-methyl Sunitinib

Introduction to 2-Formyl-4-methyl Sunitinib (CAS No: 2377533-92-9)

2-Formyl-4-methyl Sunitinib, identified by the chemical compound code CAS No: 2377533-92-9, is a significant derivative in the realm of pharmaceutical chemistry. This compound has garnered attention due to its structural similarity and functional enhancements compared to its parent molecule, Sunitinib, a well-known multitargeted tyrosine kinase inhibitor (TKI). The introduction of a formyl group at the 2-position and a methyl group at the 4-position introduces novel pharmacophoric features that may enhance its biological activity and therapeutic potential.

The synthesis of 2-Formyl-4-methyl Sunitinib involves sophisticated organic transformations that highlight the intersection of medicinal chemistry and synthetic organic chemistry. The formyl group, positioned strategically in the molecule, can participate in hydrogen bonding interactions and further functionalization, which could be exploited for designing more potent inhibitors. Additionally, the methyl group at the 4-position may influence the electronic properties of the molecule, potentially altering its binding affinity to target enzymes.

In recent years, there has been a growing interest in developing next-generation TKIs that exhibit improved selectivity, reduced toxicity, and enhanced efficacy. 2-Formyl-4-methyl Sunitinib represents a promising candidate in this context. Preclinical studies have suggested that this derivative may exhibit superior activity against certain cancer cell lines compared to its parent compound. The formyl group, in particular, has been shown to enhance binding interactions with specific tyrosine kinases, leading to more pronounced inhibitory effects.

One of the most compelling aspects of 2-Formyl-4-methyl Sunitinib is its potential to overcome drug resistance mechanisms that often limit the effectiveness of existing TKIs. Resistance can arise from mutations in target kinases or the activation of alternative signaling pathways. By fine-tuning the structure of Sunitinib through modifications such as those seen in 2-Formyl-4-methyl Sunitinib, researchers aim to develop compounds that can circumvent these resistance mechanisms. This approach is particularly relevant in cases where cancers exhibit multiple genetic alterations that confer resistance to therapy.

The pharmacokinetic properties of 2-Formyl-4-methyl Sunitinib are also under investigation. Unlike some earlier-generation TKIs, this derivative has shown promise in terms of bioavailability and metabolic stability. These characteristics are crucial for ensuring that the drug reaches therapeutic levels in the body and remains active long enough to exert its intended effects. Preliminary pharmacokinetic studies suggest that 2-Formyl-4-methyl Sunitinib may have a favorable profile for clinical translation.

Furthermore, the development of 2-Formyl-4-methyl Sunitinib aligns with broader trends in oncology research aimed at personalizing treatment regimens based on individual patient characteristics. By understanding how structural modifications influence biological activity, researchers can design drugs that are tailored to specific genetic profiles of cancer patients. This personalized medicine approach holds great promise for improving outcomes and reducing side effects associated with cancer therapy.

The role of computational chemistry and molecular modeling in optimizing 2-Formyl-4-methyl Sunitinib cannot be overstated. These tools allow researchers to predict how structural changes will affect molecular interactions at a atomic-level resolution. By leveraging computational methods, scientists can accelerate the discovery process and identify lead compounds with high potential for further development. This interdisciplinary approach combines experimental data with theoretical insights to guide drug design more effectively.

Recent advancements in analytical techniques have also contributed to our understanding of 2-Formyl-4-methyl Sunitinib's behavior in biological systems. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy provide high-resolution data that help elucidate the compound's structure-function relationships. These insights are critical for refining drug candidates and ensuring their safety and efficacy before moving into clinical trials.

The regulatory landscape for novel pharmaceutical compounds like 2-Formyl-4-methyl Sunitinib is stringent but well-established. Regulatory agencies require comprehensive data on a drug's safety, efficacy, and quality before approving it for use in humans. Researchers must navigate this complex process carefully, ensuring that all regulatory requirements are met to bring new therapies to market efficiently.

In conclusion,2 Formyl 4 Methyl Sunitinib CAS No 2377533 92 9 represents a significant advancement in targeted cancer therapy. Its unique structural features offer potential advantages over existing treatments by enhancing biological activity while mitigating resistance mechanisms. As research continues to uncover new insights into its pharmacology,this compound holds promise as a valuable tool in combating cancer across various patient populations.